Ammonium hexafluorophosphate fluoride
Overview
Description
Ammonium hexafluorophosphate is an inorganic compound with the formula NH4PF6 . It is a white, water-soluble, hygroscopic solid . The compound is a salt consisting of the ammonium cation and hexafluorophosphate anion . It is commonly used as a source of the hexafluorophosphate anion, a weakly coordinating anion .
Synthesis Analysis
Ammonium hexafluorophosphate is prepared by combining neat ammonium fluoride and phosphorus pentachloride . Alternatively, it can also be produced from phosphonitrilic chloride . The reactions are as follows :PCl5 + 6 NH4F → NH4PF6 + 5 NH4Cl PNCl2 + 6 HF → NH4PF6 + 2 HCl Molecular Structure Analysis
The compound is a salt consisting of the ammonium cation and hexafluorophosphate anion . The hexafluorophosphate anion is a weakly coordinating anion .Chemical Reactions Analysis
Ammonium hexafluorophosphate is commonly used as a source of the hexafluorophosphate anion . It is involved in various chemical reactions due to its weakly coordinating anion .Physical And Chemical Properties Analysis
Ammonium hexafluorophosphate is a white, water-soluble, hygroscopic solid . It has a density of 2.180 g/cm3 . It is soluble in water, with a solubility of 74.8 g/100 mL at 20 °C .Mechanism of Action
Safety and Hazards
Ammonium hexafluorophosphate is considered hazardous. It causes severe skin burns and eye damage . Precautionary measures include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands and any exposed skin thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
Future Directions
Ammonium hexafluorophosphate has a wide range of applications due to its role as a source of the hexafluorophosphate anion . It is used in the preparation of other hexafluorophosphates and in the synthesis of organometallic compounds . Future research and development may focus on expanding its applications in various fields of chemistry .
properties
IUPAC Name |
azanium;azane;hexafluorophosphate;hydrofluoride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/F6P.FH.2H3N/c1-7(2,3,4,5)6;;;/h;1H;2*1H3/q-1;;;/p+1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQIAZSWADWPHPB-UHFFFAOYSA-O |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[NH4+].N.F.F[P-](F)(F)(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
F7H8N2P |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.040 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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